N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(naphthalen-1-yl)acetamide

Specification

• CAS No.: 897623-64-2
• Molecular Formula: C20H16FN5O
• Molecular Weight: 361.4 g/mol
• IUPAC Name: N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-naphthalen-1-ylacetamide
• Standard InChI: InChI=1S/C20H16FN5O/c21-16-8-10-17(11-9-16)26-19(23-24-25-26)13-22-20(27)12-15-6-3-5-14-4-1-2-7-18(14)15/h1-11H,12-13H2,(H,22,27)
• Standard InChI Key: KNMPDJODIGAUDN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=NN=NN3C4=CC=C(C=C4)F
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=NN=NN3C4=CC=C(C=C4)F

Introduction

Molecular Formula

The exact molecular formula is derived from its name and structural components. This compound likely has a high molecular weight due to its aromatic and heterocyclic groups.

Synthesis

The synthesis of similar compounds typically involves:

• Formation of the Tetrazole Ring: This can be achieved by reacting azides with nitriles under acidic or basic conditions.

• Attachment of Fluorophenyl Group: This step may involve electrophilic substitution or coupling reactions.

• Linking to Naphthalenyl Acetamide: Amide bond formation is typically accomplished using reagents like carbodiimides (e.g., DCC or EDC) or coupling agents.

Pharmaceuticals

Compounds with tetrazole and fluorophenyl groups often exhibit biological activity:

• Antimicrobial Activity: Tetrazoles are known to inhibit bacterial enzymes.

• Anti-inflammatory Properties: Aromatic acetamides have been studied for their ability to inhibit inflammatory pathways.

• CNS Activity: Fluorinated aromatic compounds are frequently explored for their effects on central nervous system receptors.

Material Science

The stability of tetrazoles makes them useful in materials chemistry, such as in the development of energetic materials or as ligands in coordination chemistry.

Research Implications

Given its structure, this compound may serve as a lead molecule in drug discovery programs targeting:

• Enzyme inhibition (e.g., COX inhibitors for anti-inflammatory drugs).

• Antimicrobial resistance pathways.

• Receptor modulation in neurological disorders.

Further studies would involve:

• Spectroscopic characterization (e.g., NMR, IR, LC-MS).

• Biological assays to determine its pharmacological activity.

• Computational modeling for docking studies against target proteins.